Cas no 158804-37-6 (Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate)

• Product Name: Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate
• CAS No: 158804-37-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 109008
• PubChem ID: 45089250
• Update Time: 2025-06-10

Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylicacid, 2-amino-2,3-dihydro-, methyl ester
• 1H-Indene-1-carboxylicacid,2-amino-2,3-dihydro-,methylester(9CI)
• methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate
• Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate

• Inchi： 1S/C11H13NO2/c1-14-11(13)10-8-5-3-2-4-7(8)6-9(10)12/h2-5,9-10H,6,12H2,1H3
• InChI Key： MMHFVBZUVMSBLR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2CC1N)=O

Computed Properties

• Exact Mass: 191.095
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate

Comprehensive Overview of Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate (CAS No. 158804-37-6)

Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate (CAS No. 158804-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique indene backbone and ester functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an amino group and a methyl ester, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate has surged due to its potential role in developing novel therapeutics. Researchers are particularly interested in its application as a precursor for central nervous system (CNS) drugs and anti-inflammatory agents. The compound's ability to modulate biological pathways has made it a subject of study in neurodegenerative disease research, aligning with current trends in addressing Alzheimer's and Parkinson's diseases.

The synthesis of Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate typically involves multi-step organic reactions, including reductive amination and esterification. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. This aligns with the growing focus on chiral synthesis in the industry, a topic frequently searched by professionals in medicinal chemistry forums.

From an industrial perspective, CAS No. 158804-37-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, manufacturers are exploring eco-friendly routes to produce this compound, such as catalytic hydrogenation and solvent-free reactions. These methods not only reduce waste but also improve cost-efficiency, addressing common queries about scalable production in patent literature.

Analytical characterization of Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency, a key concern for quality control in API manufacturing. The compound's stability under various pH conditions is also a frequent topic in pharmaceutical formulation studies.

Beyond pharmaceuticals, CAS No. 158804-37-6 has shown promise in material science, particularly in designing organic semiconductors and liquid crystals. Its rigid indene core and polar functional groups contribute to interesting electronic properties, making it relevant to optoelectronic device research—a trending area in renewable energy technologies.

Regulatory aspects of Methyl 2-amino-2,3-dihydro-1H-indene-1-carboxylate comply with major pharmacopoeias, and its safety profile is well-documented in REACH dossiers. While not classified as hazardous, proper handling guidelines emphasize laboratory safety protocols, a subject increasingly searched by academic institutions and R&D facilities.

The future outlook for CAS No. 158804-37-6 remains positive, with ongoing investigations into its structure-activity relationships (SAR) and derivatization potential. As computational tools like AI-assisted drug design gain traction, this compound's molecular features are being modeled for virtual screening campaigns—addressing contemporary interests in digital chemistry workflows.